Cas no 2113-10-2 (Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1))
2113-10-2 structure
Product Name:Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1)
CAS No:2113-10-2
MF:C11H18ClN5
MW:255.747120380402
CID:285389
PubChem ID:24196104
Update Time:2025-04-19
Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1)
- CTK1A6958
- NSC142091
- NSC-142091
- NSC210976
- NSC-210976
- SureCN7846083
- DTXSID00638766
- 2113-10-2
- N-(Diaminomethylidene)-N''-(3-phenylpropyl)guanidine--hydrogen chloride (1/1)
- SCHEMBL7846083
-
- Inchi: 1S/C11H17N5.ClH/c12-10(13)16-11(14)15-8-4-7-9-5-2-1-3-6-9;/h1-3,5-6H,4,7-8H2,(H6,12,13,14,15,16);1H
- InChI Key: OQGJOGYZSNESIK-UHFFFAOYSA-N
- SMILES: Cl.N(=C(/N=C(\N)/N)\N)\CCCC1C=CC=CC=1
Computed Properties
- Exact Mass: 219.14861
- Monoisotopic Mass: 255.1250733g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 249
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 102.78
Imidodicarbonimidicdiamide, N-(3-phenylpropyl)-, hydrochloride (1:1) Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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